Cas no 85844-69-5 (ethyl 11-{[(3-nitrophenyl)sulfonyl]amino}undecanoate)
85844-69-5 structure
Product Name:ethyl 11-{[(3-nitrophenyl)sulfonyl]amino}undecanoate
CAS No:85844-69-5
MF:C19H30N2O6S
MW:414.51630449295
CID:1841574
PubChem ID:3070108
Update Time:2025-04-21
ethyl 11-{[(3-nitrophenyl)sulfonyl]amino}undecanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 11-{[(3-nitrophenyl)sulfonyl]amino}undecanoate
- ethyl 11-[(3-nitrophenyl)sulfonylamino]undecanoate
- DTXSID80235111
- 85844-69-5
- Undecanoic acid, 11-(((3-nitrophenyl)sulfonyl)amino)-, ethyl ester
- Ethyl 11-(((3-nitrophenyl)sulfonyl)amino)undecanoate
-
- Inchi: 1S/C19H30N2O6S/c1-2-27-19(22)14-9-7-5-3-4-6-8-10-15-20-28(25,26)18-13-11-12-17(16-18)21(23)24/h11-13,16,20H,2-10,14-15H2,1H3
- InChI Key: WMPUJGMAUZTNSN-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(NCCCCCCCCCCC(=O)OCC)(=O)=O
Computed Properties
- Exact Mass: 414.18245785g/mol
- Monoisotopic Mass: 414.18245785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 15
- Complexity: 556
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 127Ų
ethyl 11-{[(3-nitrophenyl)sulfonyl]amino}undecanoate Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
85844-69-5 (ethyl 11-{[(3-nitrophenyl)sulfonyl]amino}undecanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent